Solupront
Description
Solupront is a sulfonamide-based therapeutic agent primarily used in veterinary medicine for treating uterine pathologies in cattle, such as endometritis and retained placenta. Its pharmacokinetic profile was evaluated using the computer program "Phakimo," revealing context-dependent absorption and excretion dynamics. Key findings include:
Properties
CAS No. |
127-81-1 |
|---|---|
Molecular Formula |
C13H25N3O8S2 |
Molecular Weight |
415.5 g/mol |
IUPAC Name |
[(4-aminophenyl)sulfonylamino]methanesulfonic acid;2-[bis(2-hydroxyethyl)amino]ethanol |
InChI |
InChI=1S/C7H10N2O5S2.C6H15NO3/c8-6-1-3-7(4-2-6)16(13,14)9-5-15(10,11)12;8-4-1-7(2-5-9)3-6-10/h1-4,9H,5,8H2,(H,10,11,12);8-10H,1-6H2 |
InChI Key |
PBJVVSIWWBZKBJ-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1N)S(=O)(=O)NCS(=O)(=O)O.C(CO)N(CCO)CCO |
Canonical SMILES |
C1=CC(=CC=C1N)S(=O)(=O)NCS(=O)(=O)O.C(CO)N(CCO)CCO |
Other CAS No. |
127-81-1 |
Synonyms |
4-aminobenzenesulfonylaminomethane sulfonic acid, triethanolamine salt Solupront |
Origin of Product |
United States |
Comparison with Similar Compounds
Clinical Implications and Limitations
Advantages of this compound :
- Targeted intrauterine delivery minimizes systemic side effects.
- Rapid absorption in pathological states suits acute infections.
- Limitations: Interaction with p-aminobenzoic acid and dilution by lochia may reduce efficacy compared to systemic sulfonamides . Requires careful timing relative to the estrus cycle for optimal absorption.
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